Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: methyl 2-ethyl-3-methyl-4-phenylmethoxybenzoate
• InChI: InChI=1S/C18H20O3/c1-4-15-13(2)17(11-10-16(15)18(19)20-3)21-12-14-8-6-5-7-9-14/h5-11H,4,12H2,1-3H3
• InChI Key: QRKKKOFOLVTNCU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1C)OCC2=CC=CC=C2)C(=O)OC

Description

Methyl 4-benzyloxy-2-ethyl-3-methylbenzoate is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

19.7 g of 4-benzyloxy-2-ethyl-3-methylbenzoic acid (D1) are dissolved in 200 ml of methanol. 5.0 ml of H2SO4 (95-98%, extra pure) are subsequently added. The reaction solution is heated under reflux at 67° C. for 18 h overnight and subsequently evaporated to ⅓ of the volume in vacuo, and 200 ml of water are added. The mixture is then extracted twice with 200 ml of ethyl acetate each time. The combined organic phases are subsequently washed with saturated NaHCO3 solution, dried over Na2SO4 and evaporated in vacuo, giving 17.5 g of the title compound as a colourless oil; MS: 285.2 (MH+); TLC: Rf=0.72 (cyclohexane/methyl tert-butyl ether 1:1 parts by volume).